Cas no 881040-02-4 (2-(4-Bromophenyl)imidazo1,2-apyrimidine-3-carbaldehyde)

• Product Name: 2-(4-Bromophenyl)imidazo1,2-apyrimidine-3-carbaldehyde
• CAS No: 881040-02-4
• MF: C₁₃H₈BrN₃O
• MW: 302.126121520996
• CID: 3031016
• PubChem ID: 4715224
• Update Time: 2025-10-23

2-(4-Bromophenyl)imidazo1,2-apyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMOPHENYL)IMIDAZO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE
• 881040-02-4
• BBL020952
• AKOS001476740
• SCHEMBL22001925
• STK893658
• Z3214214460
• 2-(4-Bromophenyl)imidazo1,2-apyrimidine-3-carbaldehyde

• Inchi： 1S/C13H8BrN3O/c14-10-4-2-9(3-5-10)12-11(8-18)17-7-1-6-15-13(17)16-12/h1-8H
• InChI Key： NXJFHZOLRHNMMM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C=O)N2C=CC=NC2=N1

Computed Properties

• Exact Mass: 300.98507Da
• Monoisotopic Mass: 300.98507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-Bromophenyl)imidazo1,2-apyrimidine-3-carbaldehyde

2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde: A Promising Compound in Medicinal Chemistry

2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 881040-02-4) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of cancer and other diseases.

The molecular structure of 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde is composed of a brominated phenyl group attached to an imidazo[1,2-a]pyrimidine scaffold. The imidazo[1,2-a]pyrimidine core is a well-known heterocyclic system that has been extensively studied for its biological activities, including antitumor, antiviral, and anti-inflammatory properties. The presence of the bromine substituent on the phenyl ring adds further complexity and functionality to the molecule, potentially enhancing its pharmacological profile.

Recent research has highlighted the potential of 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde as a lead compound for drug discovery. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antitumor properties, 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde has also been investigated for its potential as an inhibitor of specific kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in cancer. By targeting these kinases, this compound may offer a new approach to cancer therapy that addresses the underlying molecular mechanisms driving tumor growth.

The synthesis of 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde has been optimized through various synthetic routes, enabling efficient and scalable production. One common method involves the condensation of 4-bromoaniline with 3-formylimidazo[1,2-a]pyrimidine in the presence of a suitable catalyst. This synthetic strategy allows for the introduction of various functional groups at different positions on the molecule, facilitating the exploration of structure-activity relationships (SAR) and the development of more potent derivatives.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde and its derivatives in treating various cancers. Preliminary results have shown promising outcomes, with several compounds demonstrating significant antitumor activity in preclinical models. These findings underscore the potential of this class of compounds as novel therapeutic agents.

Beyond cancer therapy, 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde has also shown potential in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses. These properties make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde have been extensively studied to optimize its therapeutic potential. Research has focused on improving its solubility, stability, and bioavailability through chemical modifications and formulation strategies. These efforts aim to enhance the compound's ability to reach target tissues and exert its desired biological effects.

In conclusion, 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 881040-02-4) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique structural features and biological activities make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.